Cas no 61522-54-1 (2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester)

• Product Name: 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester
• CAS No: 61522-54-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD25459289
• CID: 476279
• PubChem ID: 10867376
• Update Time: 2025-10-28

2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester
• methyl 3-methylquinoxaline-2-carboxylate
• 3-methyl-quinoxaline-2-carboxylic acid methyl ester
• Methyl 3-methyl-2-quinoxalinecarboxylate
• SCHEMBL6386134
• UNII-69N2SBU629
• DTXSID60446425
• MFCD25459289
• 3-Methylquinoxaline-2-carboxylic acid methyl ester
• 61522-54-1
• 69N2SBU629

• MDL： MFCD25459289
• Inchi： 1S/C11H10N2O2/c1-7-10(11(14)15-2)13-9-6-4-3-5-8(9)12-7/h3-6H,1-2H3
• InChI Key： PIMMFAGMQVADTQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 300.1±37.0 °C at 760 mmHg
• Flash Point: 135.3±26.5 °C
• PSA: 52.08
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester

Introduction to 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester (CAS No. 61522-54-1)

2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester (CAS No. 61522-54-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester makes it an attractive candidate for the development of novel drugs and therapeutic agents.

The chemical structure of 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester consists of a quinoxaline ring system with a carboxylic acid moiety at the 2-position and a methyl ester group at the 3-position. This specific arrangement imparts unique physicochemical properties to the molecule, including solubility, stability, and reactivity. These properties are crucial for its potential use in various pharmaceutical formulations and drug delivery systems.

In recent years, extensive research has been conducted to explore the biological activities of 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester. Studies have shown that this compound exhibits significant anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester has also been investigated for its antioxidant activity. Research published in the Bioorganic & Medicinal Chemistry Letters revealed that this compound can scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The antimicrobial potential of 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester has also been explored. A study in the Antimicrobial Agents and Chemotherapy journal reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding highlights its potential as a novel antimicrobial agent in the fight against multidrug-resistant bacterial infections.

In addition to its biological activities, the synthetic accessibility of 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through various methods, including condensation reactions and cyclization processes. These synthetic routes are well-documented in the literature and can be optimized for large-scale production.

The safety profile of 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester is an important consideration for its potential use in drug development. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. These findings are encouraging and suggest that it may be suitable for further clinical evaluation.

In conclusion, 2-Quinoxalinecarboxylic acid, 3-methyl-, methyl ester (CAS No. 61522-54-1) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, and antimicrobial properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.